Cas no 884603-49-0 (2-PYRIMIDINAMINE, 5-ETHYNYL-4-METHYL-)

• Product Name: 2-PYRIMIDINAMINE, 5-ETHYNYL-4-METHYL-
• CAS No: 884603-49-0
• MF: C₇H₇N₃
• MW: 133.150580644608
• CID: 3275524
• PubChem ID: 55285084
• Update Time: 2025-04-21

2-PYRIMIDINAMINE, 5-ETHYNYL-4-METHYL- Chemical and Physical Properties

Names and Identifiers

• 2-PYRIMIDINAMINE, 5-ETHYNYL-4-METHYL-
• 5-ethynyl-4-methylpyrimidin-2-amine
• SCHEMBL2976247
• DB-118445
• AKOS006350728
• 884603-49-0

• Inchi： 1S/C7H7N3/c1-3-6-4-9-7(8)10-5(6)2/h1,4H,2H3,(H2,8,9,10)
• InChI Key： IUCCPPZRWIVDEB-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C(C#C)C=1C

Computed Properties

• Exact Mass: 133.063997236Da
• Monoisotopic Mass: 133.063997236Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives